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Compound of Interest

Compound Name: Trioctyltin azide

Cat. No.: B8558368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Trioctyltin azide is a chemical compound with potential biocidal and fungicidal properties. The

information provided herein is intended for research and development purposes only. All

handling and experimentation with this compound should be conducted by qualified

professionals in a well-equipped laboratory setting, adhering to all applicable safety regulations

and guidelines. This document does not constitute an endorsement for its use as a commercial

biocide or fungicide.

Introduction
Trioctyltin azide ((C₈H₁₇)₃SnN₃) is an organotin compound belonging to the triorganotin family.

While organotin compounds, particularly tributyltin (TBT) derivatives, have been historically

recognized for their potent biocidal activity, their use has been severely restricted due to high

environmental toxicity. Trioctyltin derivatives are generally considered to be less toxic than their

tributyl counterparts.[1] This has led to interest in exploring their potential as alternative

biocides and fungicides. This document provides an overview of the available information on

trioctyltin azide and outlines protocols for its synthesis and evaluation as a biocidal agent.
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Property Value Reference

Molecular Formula C₂₄H₅₁N₃Sn

Appearance

Not explicitly stated, but

related compounds are

colorless to light yellow liquids

or white solids.

[2]

Toxicity (Oral LD₅₀, rat)
Male: 500-1000 mg/kg;

Female: 250-500 mg/kg
[1]

Synthesis Protocol: From Trioctyltin Chloride
This protocol is adapted from the general method for the synthesis of tri-higher alkyltin azides.

[1][3]

Materials:

Trioctyltin chloride

Sodium azide (NaN₃)

Deionized water

Methylene chloride (CH₂Cl₂)

10% aqueous sodium chloride solution

Anhydrous magnesium sulfate (MgSO₄)

Reaction flask

Stirrer

Dropping funnel

Separatory funnel
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Rotary evaporator

Procedure:

Dissolve 10.19 g of sodium azide in 30 ml of pure water in a reaction flask and cool the

solution to 8°C.

Slowly add 50.0 g of trioctyltin chloride dropwise to the stirred sodium azide solution over a

period of 10 minutes.

Continue stirring the mixture at 8°C for 2 hours.

After the reaction is complete, extract the mixture with 88 ml of methylene chloride, followed

by a second extraction with 25 ml of methylene chloride.

Combine the organic extracts and wash with 25 ml of 10% aqueous sodium chloride

solution.

Dry the organic layer over anhydrous magnesium sulfate.

Concentrate the solution using a rotary evaporator to yield trioctyltin azide.

Workflow for the Synthesis of Trioctyltin Azide

Caption: Workflow for the synthesis of trioctyltin azide.

Biocidal and Fungicidal Activity
While specific quantitative data on the biocidal and fungicidal efficacy of trioctyltin azide is not

readily available in the public domain, the general class of triorganotin compounds is known for

its broad-spectrum antimicrobial activity.

Proposed Mechanism of Action
The primary mode of action for triorganotin compounds as fungicides is the inhibition of

oxidative phosphorylation. They act as inhibitors of the mitochondrial ATP synthase, a crucial

enzyme for cellular energy production. This disruption of the cell's energy supply leads to

growth inhibition and ultimately cell death.
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Signaling Pathway of Triorganotin Fungicidal Action

Caption: Proposed mechanism of fungicidal action for trioctyltin compounds.

Experimental Protocols for Efficacy Testing
The following are generalized protocols for assessing the antibacterial and antifungal activity of

trioctyltin azide. Researchers should adapt these protocols based on the specific

microorganisms and experimental conditions.

Protocol: Determination of Minimum Inhibitory
Concentration (MIC) - Broth Microdilution Method
This method is a standard procedure for determining the lowest concentration of an

antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

Trioctyltin azide

Sterile 96-well microtiter plates

Bacterial or fungal strains of interest

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi)

Sterile saline or buffer

Spectrophotometer

Incubator

Procedure:

Preparation of Inoculum:

Culture the test microorganism on an appropriate agar medium.
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Prepare a suspension of the microorganism in sterile saline or buffer to match the turbidity

of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for

bacteria.

Dilute the standardized suspension in the appropriate broth to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of Test Compound Dilutions:

Prepare a stock solution of trioctyltin azide in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the stock solution in the appropriate broth in the wells of

the 96-well plate to achieve a range of desired concentrations.

Inoculation and Incubation:

Add the prepared inoculum to each well containing the diluted test compound.

Include a positive control (inoculum without test compound) and a negative control (broth

without inoculum).

Incubate the plates at the optimal temperature and duration for the specific microorganism

(e.g., 35-37°C for 18-24 hours for most bacteria; 28-35°C for 24-48 hours for yeasts).

Determination of MIC:

After incubation, visually inspect the plates for turbidity. The MIC is the lowest

concentration of trioctyltin azide at which there is no visible growth.

Optionally, read the absorbance at 600 nm using a microplate reader to quantify growth.

Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Safety and Handling
Organotin compounds are toxic and should be handled with extreme care.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Handle the compound in a well-ventilated fume hood.

Disposal: Dispose of all waste containing trioctyltin azide in accordance with local, state,

and federal regulations for hazardous waste.

Toxicity: Trioctyltin azide is toxic if swallowed or in contact with skin. Avoid inhalation of

vapors or dust.[1]

Conclusion
Trioctyltin azide, as a member of the triorganotin family, holds potential as a biocidal and

fungicidal agent, with the advantage of being less acutely toxic than some of its more studied

counterparts like tributyltin derivatives. While specific efficacy data is currently lacking in

publicly available literature, the established antimicrobial properties of related compounds and

the outlined experimental protocols provide a solid foundation for researchers to investigate its

potential. Further studies are warranted to determine its spectrum of activity, potency (MIC

values), and to fully elucidate its mechanism of action. All research should be conducted with a

strong emphasis on safety and environmental considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8558368#trioctyltin-azide-as-a-biocide-or-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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